Cas no 868238-06-6 (2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid)

• Product Name: 2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid
• CAS No: 868238-06-6
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• CID: 3108485
• PubChem ID: 7129658
• Update Time: 2025-05-20

2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2-thien-2-yl-1H-indol-3-yl)acetic acid
• 2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid
• 2-(2-Thienyl)-1H-indole-3-acetic acid
• 868238-06-6
• DTXSID901286715
• 2-[2-(thiophen-2-yl)-1H-indol-3-yl]acetic acid
• AKOS000118356
• 2-[2-(thiophen-2-yl)-1H-indol-3-yl]aceticacid
• EN300-14228
• Z104341284

• Inchi： 1S/C14H11NO2S/c16-13(17)8-10-9-4-1-2-5-11(9)15-14(10)12-6-3-7-18-12/h1-7,15H,8H2,(H,16,17)
• InChI Key： XIOJJFZMRZMUDZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(CC(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 257.05104977Da
• Monoisotopic Mass: 257.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid

2-2-(Thiophen-2-yl)-1H-indol-3-ylacetic Acid (CAS No. 868238-06-6): An Overview

2-2-(Thiophen-2-yl)-1H-indol-3-ylacetic acid (CAS No. 868238-06-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TIAA, belongs to the class of indole derivatives and is characterized by its unique structural features, which include a thiophene ring and an indole moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid is defined by the presence of a thiophene ring fused to an indole core, with an acetic acid group attached to the indole nitrogen. This configuration imparts specific physicochemical properties that are crucial for its biological interactions. The compound's molecular formula is C₁₅H₁₃NO₂S, and it has a molecular weight of 279.33 g/mol.

In recent years, TIAA has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. One of the key areas of research has been its role as a modulator of the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor involved in various cellular processes, including xenobiotic metabolism, immune responses, and cell differentiation.

A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid exhibits potent AhR agonist activity. The researchers found that TIAA can effectively bind to the AhR and activate downstream signaling pathways, leading to the upregulation of cytochrome P450 enzymes and other detoxifying enzymes. This property makes TIAA a promising candidate for the development of drugs aimed at reducing oxidative stress and promoting cellular detoxification.

Beyond its role as an AhR agonist, TIAA has also shown potential in neuroprotective applications. A study conducted by a team at the University of California, San Francisco, revealed that TIAA can protect neurons from oxidative damage and apoptosis induced by various stressors, such as hydrogen peroxide and β-amyloid peptides. The mechanism underlying this neuroprotective effect is thought to involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines.

In addition to its neuroprotective properties, 2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid has been investigated for its anticancer potential. Research published in the Cancer Research journal in 2020 indicated that TIAA can inhibit the growth and proliferation of various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The compound was found to induce cell cycle arrest at the G1 phase and promote apoptosis through the activation of caspase-dependent pathways.

The pharmacokinetic properties of TIAA have also been studied to assess its suitability for clinical applications. Preclinical studies have shown that TIAA exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that TIAA could be developed into an orally administered therapeutic agent for various diseases.

In conclusion, 2-2-(thiophen-2-yl)-1H-indol-3-ylacetic acid (CAS No. 868238-06-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, TIAA is poised to play a significant role in advancing treatments for neurodegenerative diseases, cancer, and other conditions characterized by oxidative stress and inflammation.